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Compound of Interest

Compound Name: rac Darifenacin-d4

Cat. No.: B563390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for

Darifenacin-d4, a critical internal standard for bioanalytical studies. This document details

available suppliers, product specifications, and relevant experimental protocols to assist

researchers in sourcing and utilizing this compound effectively.

Commercial Availability and Suppliers
Darifenacin-d4 is available from several specialized chemical suppliers. The following tables

summarize the product offerings based on publicly available information. Researchers are

advised to contact the suppliers directly for the most current pricing and availability.

Table 1: Darifenacin-d4 Supplier Information
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Supplier Product Name CAS Number
Molecular
Formula

Notes

Simson Pharma

Limited
Darifenacin-D4 1189701-43-6 Not Specified

Accompanied by

a Certificate of

Analysis.[1]

Clinivex
(R)-Darifenacin-

d4
1261734-81-9 Not Specified

Intended for

laboratory use

only.[2]

Clinivex
rac Darifenacin-

d4
1189701-43-6 Not Specified

Sussex

Research

Laboratories Inc.

Darifenacin-

d4.HCl

N/A (non-d:

133099-04-4)

C28H26D4N2O2

.HCl
[3]

MedChemExpres

s

Darifenacin-d4

(UK-88525-d4)
Not Specified Not Specified

Deuterium

labeled

Darifenacin.

BOC Sciences
rac Darifenacin-

[d4]
1189701-43-6 Not Specified

Labeled rac-

isomer of

Darifenacin.[4]

Veeprho
rac-Darifenacin-

D4
1189701-43-6 Not Specified [5]

Veeprho Darifenacin-D4 1095598-84-7 Not Specified [5]
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Supplier Form Purity
Isotopic
Enrichment

Storage

Sussex

Research

Laboratories Inc.

HCl salt >95% (HPLC)[3] >95%[3] -20°C[3]

MedChemExpres

s
Not Specified Not Specified Not Specified Not Specified

Experimental Protocols
Darifenacin-d4 is primarily utilized as an internal standard in quantitative bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination

of Darifenacin in biological matrices. Below are detailed methodologies adapted from published

research.

Bioanalytical Method for Darifenacin in Human Plasma
by LC-MS/MS
This protocol is based on a method for the determination of Darifenacin in human plasma.

a. Sample Preparation (Liquid-Liquid Extraction)[6]

Pipette 400 µL of human plasma into a pre-labeled vial.

Add 50 µL of Darifenacin-d4 internal standard solution (2500.000 ng/mL).

Vortex the sample.

Perform liquid-liquid extraction using a mixture of Diethylether: Dichloromethane (80:20, v/v).

b. Chromatographic Conditions[6]

LC System: API 3000 LC-MS/MS

Column: CC 150 x 4.6 NUCLEOSIL 100-5 NH2
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Mobile Phase: Acetonitrile: Milli-Q water: Formic acid (90:10:0.1 v/v/v)

Flow Rate: Not specified

Injection Volume: Not specified

Retention Time: Darifenacin: ~0.74 min; Darifenacin-d4: ~0.75 min[6]

c. Mass Spectrometric Conditions[6]

Interface: Turbo ion spray

Ionization Mode: Positive ion mode (ESI)

Monitoring Mode: Multiple Reaction Monitoring (MRM)

Cell Exit Potential (CXP): 10.00 V

Entrance Potential (EP): 10.00 V

d. Calibration and Quantification

Prepare a series of calibration curve standards by spiking known concentrations of

Darifenacin into blank plasma.[6]

The validated concentration range for this method was 0.025 - 10.384 ng/mL.[6]

LC-MS/MS Method for Darifenacin in Rat Plasma
This protocol is adapted from a pharmacokinetic study in rats.

a. Sample Preparation (Liquid-Liquid Extraction)

Use 100 µL of rat plasma.

Details of the extraction solvent were not specified in the provided abstract.

b. Chromatographic Conditions
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Column: Zorbax, SB C18, (dimensions not fully specified), 3.5 µm particle size

Mobile Phase: 10 mM ammonium acetate buffer (pH 5) and methanol (10:90, v/v)

Flow Rate: 1.0 mL/min

Retention Time: Approximately 1.3 min for both Darifenacin and Darifenacin-d4

c. Mass Spectrometric Conditions

Ionization Mode: Positive ion mode (Electrospray ionization)

Monitoring Mode: Multiple Reaction Monitoring (MRM)

Parent → Product Ion Transitions:

Darifenacin: m/z 427.3 → 147.3

Darifenacin-d4: m/z 431.4 → 151.2

Source Temperature: 600°C

Nebulizer Gas: 30 (units not specified)

d. Calibration and Quantification

The method was validated over a concentration range of 10.00–20000.00 pg/mL for

Darifenacin.

Visualizations
Signaling Pathways and Experimental Workflows
To aid in the understanding of the supply chain and experimental use of Darifenacin-d4, the

following diagrams have been generated.
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Caption: Supply Chain for Darifenacin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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